Cas no 78915-52-3 (Methyl 4-(isocyanatomethyl)benzoate)

• Product Name: Methyl 4-(isocyanatomethyl)benzoate
• CAS No: 78915-52-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD06740496
• CID: 4659086
• PubChem ID: 19066037
• Update Time: 2025-10-30

Methyl 4-(isocyanatomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(isocyanatomethyl)benzoate
• Methyl 4-(isocyanatomethyl)benzoate

• MDL： MFCD06740496
• Inchi： 1S/C10H9NO3/c1-14-10(13)9-4-2-8(3-5-9)6-11-7-12/h2-5H,6H2,1H3
• InChI Key： LZZCJAKMNAEAGY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(CN=C=O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: 3.1
• Topological Polar Surface Area: 55.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(isocyanatomethyl)benzoate

Methyl 4-(isocyanatomethyl)benzoate (CAS No. 78915-52-3): An Overview

Methyl 4-(isocyanatomethyl)benzoate (CAS No. 78915-52-3) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its isocyanate functional group, which imparts reactivity and versatility in chemical reactions.

The molecular structure of Methyl 4-(isocyanatomethyl)benzoate consists of a benzene ring substituted with a methyl ester group at the para position and an isocyanatomethyl group. The presence of the isocyanate group makes this compound highly reactive, allowing it to participate in a wide range of chemical reactions, such as nucleophilic addition, polymerization, and coupling reactions. These properties make it an attractive intermediate in the synthesis of various functional materials and pharmaceuticals.

Recent research has highlighted the potential of Methyl 4-(isocyanatomethyl)benzoate in the development of new materials with enhanced properties. For instance, a study published in the Journal of Polymer Science demonstrated that this compound can be used as a monomer in the synthesis of polyurethanes with improved mechanical strength and thermal stability. The isocyanate group reacts with diols or polyols to form urethane linkages, resulting in polymers with tailored properties for specific applications.

In the pharmaceutical industry, Methyl 4-(isocyanatomethyl)benzoate has shown promise as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its reactivity and functional group versatility allow for the efficient synthesis of complex molecules with high purity and yield. A notable example is its use in the synthesis of anti-inflammatory drugs, where the isocyanate group facilitates the formation of key intermediates that are crucial for the final product's efficacy.

The environmental impact of chemicals used in industrial processes is a growing concern, and research into greener alternatives is ongoing. A study published in Green Chemistry explored the use of Methyl 4-(isocyanatomethyl)benzoate in solvent-free reactions, demonstrating that it can be effectively used under mild conditions without compromising yield or product quality. This approach not only reduces waste but also minimizes energy consumption, making it a more sustainable option for industrial applications.

Safety considerations are paramount when handling chemicals like Methyl 4-(isocyanatomethyl)benzoate. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, Methyl 4-(isocyanatomethyl)benzoate (CAS No. 78915-52-3) is a valuable compound with a wide range of applications due to its unique chemical properties. Its reactivity and versatility make it an essential intermediate in various synthetic processes, contributing to advancements in materials science and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.